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Compound Focus: KX1-004
Cat. No.: S548109

Mechanism of Action: KX1-004 is a non-ATP competitive inhibitor of the Src-protein tyrosine kinase
(Src-PTK) pathway [1]. In the noise-exposed cochlea, activation of Src-PTK is an early step in a cascade that
leads to sensory hair cell death, primarily through apoptosis. This cascade can be triggered by both
mechanical stress from the noise and the generation of reactive oxygen species (ROS) [1]. By inhibiting Src-

PTK, KX1-004 limits both noise-induced hearing loss and outer hair cell (OHC) loss [1].

Experimental Context and Efficacy: The protocol below is based on a study that demonstrated the
prophylactic efficacy of KX1-004 in chinchillas [1]. In this model, KX1-004 was found to be the most
effective of several Src inhibitors tested, providing significant protection against both temporary and
permanent hearing threshold shifts and OHC loss following intense noise exposure [1]. A subsequent study
confirmed that Src inhibition remains a viable strategy for protection against impulse noise, though it found
another Src inhibitor (KX2-329) to be effective, while KX1-004 was used as a benchmark for comparison
[2].

Experimental Protocol

The following table summarizes the core parameters of the KX1-004 application protocol as described in the

literature [1].
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Parameter Specification

Subject Chinchilla (Chinchilla lanigera) [1]

Drug Formulation 10 mM KX1-004 in 10% DMSO vehicle [1]

Administration Route Intra-cochlear diffusion across the round window membrane [1] [2]
Dosage & Volume 10 pL of 10 mM solution [1]

Dosing Timeline Single application, 30 minutes prior to noise exposure [1] [2]

| Noise Exposure Models | 1. Continuous Noise: 4 hours at 105 dB SPL, 0.5 kHz octave band [1] 2.
Impulse Noise: 155 dB SPL peak pressure [1] | | Efficacy Assessment | - Auditory Evoked Potential
Thresholds (TTS & PTS) [1]

¢ Quantitative Outer Hair Cell Counts (Cytocochleograms) [1] |

Workflow and Signaling Pathway

The experimental workflow and the hypothesized molecular pathway targeted by KX1-004 can be visualized

in the following diagrams.

Experimental Workflow for KX1-004 Otoprotection Study
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Proposed Src-PTK Signaling Pathway in Noise-Induced Hearing Loss
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Key Considerations for Protocol Implementation

e Critical Step: The direct intra-cochlear application is a key aspect of this protocol. The drug
solution was delivered to the round window niche, allowing diffusion across the membrane into the
cochlear fluids [1] [2]. Systemic administration was not investigated in these studies.

e Control Group: In the referenced experiments, each animal served as its own control. One ear was
treated with the KX1-004 solution, while the contralateral ear received the vehicle solution (10%
DMSO) alone [1].

¢ Note on Specific Activity: The provided sources detail the biochemical potency (ICso = 40 uM
against isolated Src-PTK) but do not list a specific activity for the compound itself [1]. The dosage
was based on a molar concentration.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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